Cas no 809534-07-4 (2-(1,2,4-oxadiazol-3-yl)acetonitrile)

• Product Name: 2-(1,2,4-oxadiazol-3-yl)acetonitrile
• CAS No: 809534-07-4
• MF: C₄H₃N₃O
• MW: 109.086119890213
• MDL: MFCD08729203
• CID: 4197212
• PubChem ID: 16227342
• Update Time: 2025-10-20

2-(1,2,4-oxadiazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-acetonitrile
• 2-(1,2,4-Oxadiazol-3-yl)acetonitrile
• 1,2,4-oxadiazol-3-ylacetonitrile
• STL302051
• SCHEMBL10765493
• EN300-25642
• 809534-07-4
• CS-0085085
• G53833
• AKOS000119314
• 2-(1,2,4-oxadiazol-3-yl)acetonitrile

• MDL： MFCD08729203
• Inchi： 1S/C4H3N3O/c5-2-1-4-6-3-8-7-4/h3H,1H2
• InChI Key： GKNUEJIJYDLYFD-UHFFFAOYSA-N
• SMILES： O1C=NC(CC#N)=N1

Computed Properties

• Exact Mass: 109.027611728Da
• Monoisotopic Mass: 109.027611728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(1,2,4-oxadiazol-3-yl)acetonitrile

Recent Advances in the Study of 2-(1,2,4-Oxadiazol-3-yl)acetonitrile (CAS: 809534-07-4): A Comprehensive Research Brief

2-(1,2,4-Oxadiazol-3-yl)acetonitrile (CAS: 809534-07-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. The 1,2,4-oxadiazole moiety, in particular, is known for its bioisosteric properties, making it a valuable scaffold in the design of novel therapeutic agents. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its potential in various biomedical applications.

Recent literature has emphasized the role of 2-(1,2,4-oxadiazol-3-yl)acetonitrile as a key intermediate in the synthesis of pharmacologically active molecules. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's ability to act as a versatile building block for the introduction of the 1,2,4-oxadiazole ring into larger molecular frameworks has been particularly noteworthy.

In addition to its synthetic utility, 2-(1,2,4-oxadiazol-3-yl)acetonitrile has been investigated for its intrinsic biological activities. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported its potential as an anti-inflammatory agent, with the compound showing significant inhibition of pro-inflammatory cytokines in vitro. The study further explored structure-activity relationships (SAR) to optimize its efficacy, paving the way for future drug development efforts.

Another emerging area of research involves the use of 2-(1,2,4-oxadiazol-3-yl)acetonitrile in the design of fluorescent probes for bioimaging applications. A 2023 study in ACS Chemical Biology highlighted its incorporation into a novel probe for detecting reactive oxygen species (ROS) in live cells, demonstrating its potential as a tool for studying oxidative stress-related diseases. The probe exhibited high selectivity and sensitivity, underscoring the compound's versatility beyond traditional medicinal chemistry applications.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-(1,2,4-oxadiazol-3-yl)acetonitrile derivatives. A recent review in Organic Process Research & Development (2024) discussed the need for more efficient and sustainable synthetic routes to meet the growing demand for this compound in both academic and industrial settings. Advances in catalytic methods and flow chemistry are expected to play a pivotal role in addressing these challenges.

In conclusion, 2-(1,2,4-oxadiazol-3-yl)acetonitrile (CAS: 809534-07-4) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its diverse applications—from drug discovery to bioimaging—highlight its potential as a multifunctional scaffold. Future research is likely to focus on further elucidating its biological mechanisms, optimizing its synthetic accessibility, and expanding its utility in novel therapeutic and diagnostic platforms. This brief underscores the importance of ongoing interdisciplinary collaboration to unlock the full potential of this promising compound.